Cas no 1310223-58-5 (N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide)

• Product Name: N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide
• CAS No: 1310223-58-5
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• MDL: MFCD17263025
• CID: 5607690
• PubChem ID: 62969739
• Update Time: 2025-06-10

N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonamide, N-[3-(aminomethyl)phenyl]-N-methyl-
• n-(3-(Aminomethyl)phenyl)-N-methylpropane-2-sulfonamide
• 1310223-58-5
• CS-0279027
• N-[3-(aminomethyl)phenyl]-N-methylpropane-2-sulfonamide
• EN300-840594
• AKOS012267984
• N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide

• MDL： MFCD17263025
• Inchi： 1S/C11H18N2O2S/c1-9(2)16(14,15)13(3)11-6-4-5-10(7-11)8-12/h4-7,9H,8,12H2,1-3H3
• InChI Key： FCRYHLGSNLMEDD-UHFFFAOYSA-N
• SMILES： CC(S(N(C1=CC=CC(CN)=C1)C)(=O)=O)C

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 387.5±44.0 °C(Predicted)
• pka: 8.83±0.10(Predicted)

Additional information on N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide

Professional Introduction to N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide (CAS No. 1310223-58-5)

N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide, with the CAS number 1310223-58-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its sulfonamide and amine functional groups, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The molecular structure of this compound incorporates a phenyl ring linked to an N-methylpropane-2-sulfonamide moiety, which is further connected to an aminomethyl group. This arrangement not only contributes to its chemical reactivity but also opens up possibilities for its use in drug design and development.

The sulfonamide group (N-methylpropane-2-sulfonamide) is known for its ability to form stable hydrogen bonds, which is a critical property in medicinal chemistry. This feature enhances the compound's solubility in polar solvents and improves its bioavailability when used in pharmaceutical formulations. Additionally, the presence of the aminomethyl group on the phenyl ring introduces a reactive site that can be exploited for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. These derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The compound N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide is no exception and has been studied for its potential biological activity. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural features of N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide allow for modifications that can fine-tune its biological activity. For instance, researchers have explored the effects of varying the substitution patterns on the phenyl ring and the sulfonamide moiety to enhance binding affinity and selectivity. These modifications are crucial for developing drugs that target specific biological pathways while minimizing side effects.

The synthesis of N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the sulfonamide group, followed by functionalization of the phenyl ring with an aminomethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing experiments and optimizing drug candidates before they enter preclinical testing. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error methods.

The pharmacological profile of N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide is still under investigation, but early findings are promising. In vitro studies have demonstrated that this compound can modulate various signaling pathways relevant to human health and disease. For example, it has shown potential in inhibiting enzymes that are overexpressed in cancer cells, thereby disrupting tumor growth and progression. Additionally, it may have applications in treating inflammatory diseases by targeting key inflammatory mediators.

As research continues to uncover new therapeutic applications, N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide is poised to become an important compound in medicinal chemistry. Its unique structural features and potential biological activity make it a valuable tool for developing novel treatments across multiple therapeutic areas. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into clinical applications that benefit patients worldwide.

The future directions for research on N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models. Preclinical studies will provide critical insights into its safety profile and therapeutic potential before human clinical trials can begin. Furthermore, investigating derivative compounds with enhanced properties will expand the pharmacological toolkit available to researchers working on complex diseases.

In conclusion, N-3-(aminomethyl)phenyl-N-methylpropane-2-sulfonamide (CAS No. 1310223-58-5) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activity. Its sulfonamide and amine functional groups offer unique opportunities for drug design and development, making it a compelling candidate for future therapeutic applications. As research progresses, this compound is expected to contribute substantially to advancements in medicine and healthcare.